Cas no 2050-76-2 (2,4-Dichloronaphthol)

• Product Name: 2,4-Dichloronaphthol
• CAS No: 2050-76-2
• MF: C₁₀H₆Cl₂O
• MW: 213.060040950775
• MDL: MFCD00003931
• CID: 84091
• PubChem ID: 87567066
• Update Time: 2025-09-19

2,4-Dichloronaphthol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloronaphthalen-1-ol
• 2,4-Dichloro-1-naphthol [for photography]
• 2,4-Dichloro-1-naphthol
• 2.4-Dichloro-1-naphthol
• 1-Naphthol,4-dichloro
• 2,3:5,6-DI-O-ISOPROPYLIDENE-
• 2,4-Dichlor-[1]naphthol
• 2,4-dichloro-1-hydroxy-naphthalene
• 2,4-dichloro-1-naphthalenol
• 2.4-Dichlor-1-hydroxy-naphthalin
• 2,4-Dichloronaphthol
• 1-Naphthalenol, 2,4-dichloro-
• 1-Naphthalenol,2,4-dichloro-
• 2,4-Dichloro-.alpha.-naphthol
• HVLJEMXDXOTWLV-UHFFFAOYSA-N
• 1-Naphthol, 2,4-dichloro-
• 1-Naphthol,4-dichloro-
• 2,4-dichloronaphth-1-ol
• C10H6Cl2O
• 1-Naphthalenol,4-dichloro-
• 2,4-dichloro-1-naphthaleno
• 2,4-dichloro-1-nap
• MFCD00003931
• AS-59827
• SY045990
• NS00026660
• 2,4-Dichloro-1-naphthol, 95%
• 2,4-DICHLORO-1-NAPHTOL
• 2050-76-2
• SCHEMBL553501
• P44B2Y7RIO
• AI3-00183
• FT-0709132
• 2, 4-dichloronaphthalen-1-ol
• CS-0204497
• D95273
• Q63408745
• NSC 6322
• AKOS005264344
• NSC6322
• D0383
• UNII-P44B2Y7RIO
• Q-102065
• NSC-6322
• EINECS 218-103-6
• 2,4-dichloro-1-hydroxynaphthalene
• 2,4-Dichloro-1-naphthol, for photography
• DTXSID4062141

• MDL： MFCD00003931
• Inchi： 1S/C10H6Cl2O/c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8/h1-5,13H
• InChI Key： HVLJEMXDXOTWLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C2C=CC=CC2=1)O)Cl

Computed Properties

• Exact Mass: 211.98000
• Monoisotopic Mass: 211.97957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: powder
• Density: 1.2937 (rough estimate)
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 305.89°C (rough estimate)
• Flash Point: off-white to tan powder
• Refractive Index: 1.5500 (estimate)
• Solubility: pyridine: soluble5%, clear, colorless to dark yellow
• PSA: 20.23000
• LogP: 3.85220
• Solubility: Not determined

2,4-Dichloronaphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives